Methyl coumalate
Methyl coumalate
Methyl coumalate is a 2-pyrone and acts as dienophile in Diels-Alder reaction. It reacts with 1,3-butadienes at 100°C to yield tetrahydrocoumarins and 4-methoxycarbonyltricyclo[3.2.1.02,7]octenes. It also reacts with cyclohexadiene to afford tetrahydronaphthalene-2-carboxylate. It undergoes Diels-Alder reaction with unactivated alkenes to afford para-substituted adducts.
Brand Name:
Vulcanchem
CAS No.:
6018-41-3
VCID:
VC20793311
InChI:
InChI=1S/C7H6O4/c1-10-7(9)5-2-3-6(8)11-4-5/h2-4H,1H3
SMILES:
COC(=O)C1=COC(=O)C=C1
Molecular Formula:
C7H6O4
Molecular Weight:
154.12 g/mol
Methyl coumalate
CAS No.: 6018-41-3
Cat. No.: VC20793311
Molecular Formula: C7H6O4
Molecular Weight: 154.12 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methyl coumalate is a 2-pyrone and acts as dienophile in Diels-Alder reaction. It reacts with 1,3-butadienes at 100°C to yield tetrahydrocoumarins and 4-methoxycarbonyltricyclo[3.2.1.02,7]octenes. It also reacts with cyclohexadiene to afford tetrahydronaphthalene-2-carboxylate. It undergoes Diels-Alder reaction with unactivated alkenes to afford para-substituted adducts. |
|---|---|
| CAS No. | 6018-41-3 |
| Molecular Formula | C7H6O4 |
| Molecular Weight | 154.12 g/mol |
| IUPAC Name | methyl 6-oxopyran-3-carboxylate |
| Standard InChI | InChI=1S/C7H6O4/c1-10-7(9)5-2-3-6(8)11-4-5/h2-4H,1H3 |
| Standard InChI Key | HHWWWZQYHPFCBY-UHFFFAOYSA-N |
| SMILES | COC(=O)C1=COC(=O)C=C1 |
| Canonical SMILES | COC(=O)C1=COC(=O)C=C1 |
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